Cas no 3068-03-9 (Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers))

• Product Name: Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers)
• CAS No: 3068-03-9
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 3162278
• PubChem ID: 253661622
• Update Time: 2025-10-15

Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) Chemical and Physical Properties

Names and Identifiers

• Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers)
• Decahydro-1,4-naphthalenedicarboxylic Acid Dimethyl Ester (mixture of isomers)
• Dimethyl Decahydro-1,4-naphthalenedicarboxylate
• DimethylDecahydro-1,4-naphthalenedicarboxylate(mixtureofisomers)&gt
• Decahydro-1,4-naphthalenedicarboxylic acid dimethyl ester
• CS-0450819
• 3068-03-9
• dimethyl 1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene-1,4-dicarboxylate
• Dimethyl decahydronaphthalene-1,4-dicarboxylate
• T70744
• Decahydro-1,4-naphthalenedicarboxylicAcidDimethylEster
• D4399
• 1,4-DIMETHYL DECAHYDRONAPHTHALENE-1,4-DICARBOXYLATE
• MFCD27976822

• MDL： D155882
• Inchi： 1S/C14H22O4/c1-17-13(15)11-7-8-12(14(16)18-2)10-6-4-3-5-9(10)11/h9-12H,3-8H2,1-2H3
• InChI Key： ZBJLWSVNFCKFTB-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C(=O)OC)C2CCCCC21)=O

Computed Properties

• Exact Mass: 254.15200
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 178°C/7mmHg(lit.)
• Flash Point: 153.4±19.4 °C
• Refractive Index: 1.4870-1.4910
• PSA: 52.60000
• LogP: 2.16500
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers)

Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) and its Applications in Modern Chemical Research

Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) (CAS No. 3068-03-9) is a fascinating compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This mixture of isomers, characterized by its unique decahydro-1,4-naphthalene core structure, presents a rich landscape for chemical synthesis and biological exploration. The compound's intricate molecular framework and versatile reactivity make it a valuable tool in the development of novel materials and bioactive molecules.

The chemical structure of Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) consists of a decahydro-1,4-naphthalene ring system substituted with two carboxylate groups at the 1 and 4 positions, which are further esterified with methyl groups. This configuration imparts a high degree of flexibility and reactivity to the molecule, enabling its use in various synthetic pathways. The presence of multiple isomers in the mixture adds another layer of complexity, offering researchers a diverse array of structural motifs to explore.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in medicinal chemistry. The Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) mixture has been investigated for its potential applications in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop novel ligands for enzyme inhibition and receptor binding studies. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in metabolic pathways, highlighting its significance in drug discovery efforts.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of decahydro-naphthalene derivatives. The unique scaffold of Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) has been utilized to design molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated its utility in developing inhibitors for enzymes such as cyclooxygenases (COX) and proteases, which are implicated in various inflammatory and degenerative diseases. These findings underscore the compound's potential as a lead molecule in the development of new therapeutic agents.

Beyond pharmaceutical applications, the Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) mixture has found utility in materials science. Its rigid yet flexible backbone makes it an attractive candidate for designing polymers with tailored properties. Researchers have incorporated this compound into polymer matrices to enhance thermal stability and mechanical strength. Additionally, its ability to undergo cross-linking reactions has been exploited in the development of novel coatings and adhesives that exhibit superior performance characteristics.

The synthesis of complex organic molecules often requires innovative methodologies to achieve high yields and purity. The preparation of Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) involves multi-step reactions that showcase the ingenuity of modern synthetic chemistry. Recent advancements in catalytic processes have enabled more efficient routes to this compound, reducing both reaction times and environmental impact. These improvements align with the growing emphasis on sustainable chemistry practices in industrial applications.

The study of isomerism plays a crucial role in understanding the behavior of organic compounds. The mixture of isomers present in Dimethyl Decahydro-1,4-naphthalenedicarboxylate provides a unique opportunity to investigate how subtle structural differences can influence chemical properties and biological activity. Computational modeling techniques have been employed to predict the relative stabilities and reactivities of different isomers, offering insights into their potential roles in various applications.

In conclusion, Dimethyl Decahydro-1,4-naphthalenedicarboxylate (mixture of isomers) represents a versatile and intriguing compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable asset in pharmaceutical research, materials science, and synthetic chemistry. As our understanding of its properties continues to evolve, new opportunities for innovation are likely to emerge, further solidifying its importance in modern chemical research.